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Compound of Interest

Compound Name: 2-Propynamide, N,N-diethyl-

Cat. No.: B15470638 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Propynamide, N,N-diethyl- (CAS

Number: 2051-97-0) is not readily available in public databases. The following disposal

procedures are based on general best practices for the handling and disposal of hazardous

laboratory chemicals. Due to the lack of specific data, a qualified environmental health and

safety (EHS) professional should be consulted to ensure full compliance with all local, state,

and federal regulations.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals on the proper disposal of 2-Propynamide, N,N-diethyl-. The

procedural steps outlined below are designed to ensure the safe handling and disposal of this

and similar chemical compounds.

Inferred Hazard Profile and Properties
Without a specific SDS, the exact quantitative data for 2-Propynamide, N,N-diethyl- is
unavailable. However, based on the structure (an unsaturated amide), a qualitative hazard

assessment can be inferred. This information should be used as a preliminary guide for

handling and disposal.
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Property Category Inferred Characteristic

Physical State
Likely a liquid or low-melting solid at room

temperature.

Toxicity

Assumed to be harmful if swallowed, in contact

with skin, or if inhaled. May cause skin and eye

irritation.

Flammability

Potentially combustible. The presence of a

carbon-carbon triple bond may increase

reactivity.

Reactivity
May be incompatible with strong oxidizing

agents, strong acids, and strong bases.

Environmental Hazards

The environmental fate is unknown, but it should

be assumed to be harmful to aquatic life. Do not

dispose down the drain.

Step-by-Step Disposal Protocol
This protocol provides a systematic approach to the disposal of 2-Propynamide, N,N-diethyl-,
ensuring safety and regulatory compliance.

Step 1: Waste Identification and Classification
Before disposal, the waste must be classified according to federal and local regulations. The

U.S. Environmental Protection Agency (EPA) defines hazardous waste based on specific

characteristics.[1][2]

Ignitability: Determine if the waste has a flashpoint below 140°F (60°C), is a solid that can

cause fire through friction or spontaneous chemical changes, or is an ignitable compressed

gas or oxidizer.[1]

Corrosivity: Test if the waste is aqueous and has a pH of 2 or less, or 12.5 or greater, or if it

corrodes steel at a rate greater than 6.35 mm per year.[1][2]
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Reactivity: Assess if the waste is unstable, reacts violently with water, forms explosive

mixtures with water, or generates toxic gases when mixed with water.[1]

Toxicity: Determine if the waste is harmful or fatal if ingested or absorbed. If the specific

toxicity is unknown, it is safest to manage it as toxic waste.

Based on its chemical structure, 2-Propynamide, N,N-diethyl- should be managed as a

hazardous waste, likely falling under one or more of the above characteristics.

Step 2: Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling the chemical waste to minimize

exposure.

Eye and Face Protection: Chemical safety goggles and a face shield should be worn to

protect against splashes.

Skin Protection: A lab coat, long-sleeved clothing, and chemical-resistant gloves (e.g., nitrile

rubber) are required. For larger quantities or in case of a spill, a chemical-resistant apron or

coveralls may be necessary.

Respiratory Protection: If handling the waste outside of a fume hood where vapors may be

generated, a NIOSH-approved respirator with organic vapor cartridges is recommended.

Step 3: Waste Segregation and Storage
Proper segregation and storage are crucial to prevent dangerous reactions.

Segregation: Do not mix 2-Propynamide, N,N-diethyl- waste with other incompatible waste

streams. Keep it separate from strong acids, bases, and oxidizing agents.[3][4]

Container: Use a designated, leak-proof, and chemically compatible container. The container

must be in good condition with a secure, tight-fitting lid.[4][5]

Storage Area: Store the waste container in a well-ventilated, designated satellite

accumulation area within the laboratory. The storage area should have secondary

containment to capture any potential leaks.[4] Keep the container closed except when

adding waste.[4][5]
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Step 4: Labeling the Waste Container
Proper labeling is a critical regulatory requirement.

The waste container must be clearly labeled with the words "Hazardous Waste".[4][6] The label

should also include:

The full chemical name: "Waste 2-Propynamide, N,N-diethyl-"

The approximate concentration and quantity of the waste.

The date when waste was first added to the container (accumulation start date).[7]

A clear indication of the associated hazards (e.g., "Toxic," "Irritant").[7]

Step 5: Arranging for Final Disposal
Hazardous waste must be disposed of through a licensed and approved hazardous waste

disposal service.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to schedule a waste pickup.

Documentation: Complete any required waste disposal forms or manifests provided by your

EHS department.

Professional Disposal: Do not attempt to treat or dispose of the chemical waste yourself. It

should be incinerated in a permitted hazardous waste incinerator or disposed of in a secure

chemical landfill, as determined by the disposal facility.[8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

chemical waste.
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Chemical Waste Disposal Workflow
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Caption: Logical workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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